Platinium196

• CAS No.: 14867-61-9
• Molecular Formula: Ga2S3
• Synonyms: Platinium196

Description

Significance of Stable Isotopes in Nuclear and Chemical Science

Isotopes are variants of a chemical element distinguished by having the same number of protons but a different number of neutrons, resulting in variations in atomic mass. clearsynth.comenergy.gov While radioisotopes, which undergo radioactive decay, are well-known for their applications in areas like nuclear reactors and medical imaging, stable isotopes are non-radioactive forms of atoms that retain their composition over time. clearsynth.comenergy.govorano.groupiaea.org This inherent stability makes them invaluable tools across numerous scientific disciplines, including chemistry, biology, geology, and environmental science. clearsynth.comiaea.org

The significance of stable isotopes in nuclear and chemical science stems from their unique physical properties, which differ subtly based on their neutron count, while their chemical properties remain largely the same due to the identical number of protons. orano.group These differences in physical properties, particularly mass, can lead to isotopic fractionation during physical, chemical, and biological processes. clearsynth.com By studying the variations in stable isotope ratios within samples, scientists can gain insights into the origin of molecules, understand complex biological and chemical reaction mechanisms, date geological materials, and develop new technologies like stable isotope-labeled compounds for research. clearsynth.comiaea.org The use of stable isotopes as tracers, either naturally occurring or deliberately added, allows for the tracking of elements and compounds through various systems. iaea.orgoecd-nea.org

Overview of Platinum-196 as a Key Isotope in Fundamental Research

Platinum-196 (196Pt) is one of the six naturally occurring isotopes of platinum and is a stable, non-radioactive isotope. buyisotope.combuyisotope.comchemlin.orgwikipedia.org It has an atomic number of 78 (indicating 78 protons) and a neutron number of 118, resulting in a mass number of 196. buyisotope.combuyisotope.comchemlin.org Platinum-196 has a natural abundance of approximately 25.2%. buyisotope.combuyisotope.comisotopes.gov

Platinum-196 plays a role in fundamental research across various fields. It is specifically used in experiments designed to test nuclear models, contributing to our understanding of nuclear structure and behavior. webelements.com Both Pt-194 and Pt-196 have been utilized in research investigating dipole strength and related nuclear models. webelements.com

Beyond nuclear physics, Platinum-196 finds application in advanced analytical techniques such as mass cytometry. buyisotope.combuyisotope.combuyisotope.com Mass cytometry is a mass spectrometry method that allows for the resolution and quantification of antibodies coupled to isotopically enriched mass tags in individual cells. buyisotope.combuyisotope.combuyisotope.com This technique is particularly relevant in life sciences, including health, medicine, and the pharmaceutical industry. buyisotope.combuyisotope.combuyisotope.com Additionally, Platinum-196 is used in the determination of chemical yield through neutron-activation analysis, a method employed in the selection and determination of noble metals. buyisotope.combuyisotope.combuyisotope.com Research has also explored the use of a 196Pt–198Pt double-spike in multiple-collector inductively coupled plasma mass spectrometry (MC-ICPMS) for precise determination of platinum stable isotope ratios in natural samples, as this double-spike is less affected by isobaric interference compared to others. rsc.org

The physical properties of Platinum-196, such as its atomic mass, neutron number, and stability, make it a valuable tool for these specific research applications.

Here is a table summarizing some key properties of Platinum-196:

Property	Value	Unit	Source
Natural Abundance	25.211	%	buyisotope.combuyisotope.com
Atomic Mass	195.9649515	Da	buyisotope.combuyisotope.com
Relative Isotopic Mass	195.9649515	buyisotope.combuyisotope.com
Neutron Number	118	buyisotope.combuyisotope.com
Atomic Number	78	buyisotope.combuyisotope.com
Mass Number	196	buyisotope.combuyisotope.com
Stability	Stable	buyisotope.combuyisotope.com
Spin	0	buyisotope.combuyisotope.com

Historical Development of Platinum Isotope Studies in Academic Disciplines

The study of platinum isotopes has a history rooted in the broader efforts to understand the isotopic composition of elements. Platinum itself was "rediscovered" in South America in 1735 by Antonio de Ulloa, although it had been used by pre-Columbian Indians. buyisotope.combuyisotope.comamericanelements.comshef.ac.uk The name "platinum" originates from the Spanish word "platina," meaning "little silver." buyisotope.combuyisotope.comamericanelements.com

The identification and characterization of individual platinum isotopes began in the 20th century with the advent of mass spectrometry. Pioneering work in determining the isotopic constitution of platinum was conducted by scientists like Dempster in 1935, who identified the mass numbers of the major naturally occurring isotopes using a new type of mass spectrograph. royalsocietypublishing.orgpsu.edu Subsequent studies refined the measurements of isotopic abundances. psu.edu Early attempts to deduce the isotopic constitution from hyperfine structure studies of platinum's arc lines also contributed to this historical development, although initial interpretations of relative abundances varied. royalsocietypublishing.orgias.ac.in

Over time, advancements in analytical techniques, such as multiple-collector inductively coupled plasma mass spectrometry (MC-ICPMS), have significantly improved the precision of platinum stable isotope ratio measurements. rsc.org These advancements have enabled the use of platinum isotopes as novel tools in various academic disciplines, including the investigation of the late accretion history of terrestrial planets. geochemicalperspectivesletters.org The ongoing research into platinum isotopes, including Pt-196, continues to contribute to fields ranging from nuclear physics and analytical chemistry to geochemistry and astrophysics. webelements.comgeochemicalperspectivesletters.orgnih.gov

Nuclear Structure and Dynamics of Platinum 196

Phenomenological Nuclear Models Applied to Platinum-196

Phenomenological models, such as the Interacting Boson Approximation, have been extensively used to describe the collective properties of nuclei like ¹⁹⁶Pt.

Interacting Boson Approximation (IBM) and IBM-2 Frameworks

The Interacting Boson Approximation (IBM) model describes the low-energy states of even-even nuclei in terms of interacting s (J=0) and d (J=2) bosons, which are considered to represent pairs of nucleons rdd.edu.iq. The IBM-2 framework distinguishes between proton and neutron bosons, providing a more detailed description of nuclear collectivity scirp.org. In the IBM-2 model, the normal configuration for platinum isotopes involves two proton boson holes (Nπ=2) relative to the Z=82 closed shell scirp.org. For ¹⁹⁶Pt, the neutron configuration involves four neutron boson holes (Nν=4) relative to the N=126 closed shell scirp.org. Calculations of energy levels for even-even Platinum isotopes, including ¹⁹⁶Pt, have been performed within the IBM-2 framework, sometimes incorporating configuration mixing rdd.edu.iqscirp.org. This approach aims to find a set of IBM-2 Hamiltonian parameters applicable to the entire isotopic chain scirp.org. The vibrational spectra can be calculated by diagonalizing the IBM-2 Hamiltonian in the space of proton and neutron s and d bosons scirp.org. Studies have shown that IBM-2 calculations can provide a satisfactory fit to experimental energy levels and predict spectral properties for even Platinum isotopes primescholars.com.

O(6) and U(5) Nuclear Symmetries and Transitional Behavior

Nuclear symmetries play a crucial role in classifying the collective behavior of nuclei within the IBM framework. The U(5) limit corresponds to a vibrational nucleus, while the O(6) limit describes a gamma-unstable structure iaea.orgarxiv.org. Platinum isotopes, including ¹⁹⁶Pt, are often discussed in the context of transitions between these symmetries. Early investigations suggested that the structure of the low-spin positive-parity states in ¹⁹⁶Pt shows excellent agreement with the predictions of the O(6) limit of the IBM aps.orgepj.orgosti.gov. However, re-examination of the description of ¹⁹⁶Pt with the IBM has found that the U(5) limit can provide as good a description as the O(6) limit, with the advantage of accounting for the quadrupole moment of the first excited state iaea.org. Mixing all three limits of the model (U(5), O(6), and SU(3)) offers little improvement in the description iaea.org. The shape of Platinum isotopes is understood to evolve from spherical, to oblate, and finally to prolate shapes as the neutron number decreases from N=126 towards the mid-shell at N=104, with the dynamic symmetry of Platinum isotopes located within the O(6) transition region primescholars.com. Studies on transitional nuclei, including ¹⁹⁶Pt, which are gamma-soft, show some evidence of triaxiality, exhibiting low-lying gamma bands built on 2⁺ states anl.gov.

Collective Excitations and Vibrational Characteristics in Isotopic Chains

Collective excitations, such as vibrational and rotational modes, are fundamental aspects of nuclear structure in the Platinum isotopic chain. The vibrational spectra of Platinum isotopes can be calculated by diagonalizing the IBM-2 Hamiltonian scirp.org. The excitation energies in Platinum nuclei display a characteristic parabolic pattern as a function of neutron number primescholars.com. There is a notable drop in the excitation energy of certain states (2⁺, 4⁺, 6⁺, 0⁺, and 2⁺) between N=110 and N=108, followed by a relatively flat behavior until around N=100, where the energy of these states begins to rise again primescholars.com. Research has also investigated collective excitations in shape-transitional nuclei like ¹⁹⁶Pt using reactions such as (n, n'γ) osti.govosti.gov. Studies have explored octupole states and fragmentation in ¹⁹⁶Pt osti.govosti.gov. The collective rotation motion of a nucleus depends on the motion of valence nucleons, which can cause rotation around an axis different from the nuclear symmetry axis ijsr.net. In some nuclei, a sudden change in the moment of inertia at high angular momentum can lead to a landing in the rotational energy ijsr.net. The even-even Platinum isotopes from A=190 to 198 are stable and have well-established B(E2; 2⁺ → 0⁺) values, which are related to collective transitions anl.gov.

Microscopic and Ab Initio Approaches to Platinum-196 Nuclear Structure

Beyond phenomenological models, microscopic and ab initio methods attempt to describe nuclear structure from the interactions between individual nucleons.

Hartree-Fock plus BCS Calculations for Nuclear Observables

Hartree-Fock plus BCS (HF+BCS) calculations are microscopic approaches used to study nuclear ground-state properties and shapes. Self-consistent axially symmetric Skyrme Hartree-Fock plus BCS calculations have been performed to study the evolution of shapes in Platinum isotopes, including the region around ¹⁹⁶Pt arxiv.orgmdpi.com. These calculations analyze potential energy curves to identify signatures of shape transitions, such as oblate-prolate phase changes arxiv.org. The HF+BCS framework can provide a good description of ground-state properties for both spherical and deformed nuclei arxiv.org. Studies using HF+BCS with various Skyrme and pairing forces have investigated the shape transition in Platinum isotopes, finding a gradual prolate to oblate shape transition osti.gov. Hartree-Fock-Bogoliubov calculations based on interactions like the Gogny interaction have also been used to study the evolution of nuclear shapes along the triaxial landscape in the Platinum isotopic chain semanticscholar.org. These calculations can determine nuclear observables such as collective potential energies and pairing energies bnl.gov.

Shell Model and Configuration Interaction Studies

The nuclear shell model describes the nucleus in terms of nucleons occupying discrete energy levels or "shells." Configuration interaction studies within the shell model involve considering the mixing of different nucleon configurations. While the shell model is foundational, describing the complex structure of nuclei like ¹⁹⁶Pt can be challenging due to the large model spaces required arxiv.org. However, shell-model studies are employed to understand the properties of nuclei, particularly in regions around closed shells mdpi.com. Although direct detailed shell model calculations specifically for the collective structure of ¹⁹⁶Pt are computationally intensive due to its mass, the shell model provides the underlying microscopic basis for phenomenological models like the IBM. Configuration mixing is also a concept explored in the context of the IBM-2 framework applied to Platinum isotopes scirp.org. Studies involving nucleon transfer reactions can provide insights into the single-particle and collective nature of nuclear states, which are relevant to shell model descriptions researchgate.netarxiv.org.

Note on Compound Names and PubChem CIDs:

This article focuses exclusively on the nuclear physics of the isotope Platinum-196 (¹⁹⁶Pt). It is important to note that an isotope is a specific form of an element with a particular number of neutrons in its nucleus, not a chemical compound. Therefore, listing chemical compound names and their corresponding PubChem CIDs is not applicable to the subject matter of this article. PubChem is a database for chemical molecules and substances, which is distinct from nuclear isotopes in this context.

Determination of Quadrupole Moments and Deformation Parameters

The quadrupole moment is a crucial observable for characterizing the shape of an atomic nucleus. For ¹⁹⁶Pt, studies have focused on determining the static electric quadrupole moment (Q₂⁺) and the reduced electric quadrupole transition probability (B(E2; 0⁺ → 2⁺)) for the first excited state. iaea.org These values provide information about the nucleus's deformation. Experimental results for ¹⁹⁶Pt indicate a static electric quadrupole moment Q₂⁺ = 0.79 ± 0.12 eb and a B(E2; 0⁺ → 2⁺) = 1.382 ± 0.006 e²b². iaea.org These measurements are critical tests for various nuclear models, as some models, such as the Bohr-Mottelson model and the O(6) limit of the interacting boson model, may fail to reproduce these values accurately when constrained by other known properties of ¹⁹⁶Pt. iaea.org The quadrupole moment is a unique tool for studying the deformation and collective behavior of nuclei. kuleuven.be Deformation parameters like β and γ are used to describe the nuclear shape, with β related to the intrinsic quadrupole moment and γ indicating the type and orientation of the shape (e.g., prolate, oblate, or triaxial). ias.ac.inmdpi.com

Experimental Investigations of Excited States and Level Schemes

The excited states and level schemes of ¹⁹⁶Pt have been investigated through various experimental techniques, including the study of radioactive decay and nuclear reactions. researchgate.netiaea.org These studies aim to map out the energy levels, spins, and parities of the nucleus, providing a detailed picture of its excitation spectrum. researchgate.netresearchgate.net

Gamma-Ray and Conversion-Electron Spectroscopy of Daughter Nuclei Decay (e.g., ¹⁹⁶Au decay to ¹⁹⁶Pt)

Gamma-ray and conversion-electron spectroscopy are powerful tools for studying the de-excitation of excited nuclear states. infn.it The decay of the daughter nucleus, such as ¹⁹⁶Au, to levels in ¹⁹⁶Pt is a common method for populating and studying the excited states of ¹⁹⁶Pt. researchgate.netaps.org By measuring the energies and intensities of emitted gamma rays and conversion electrons, researchers can deduce the energy levels and the multipolarities of the transitions between them. infn.itresearchgate.netaps.org Studies of ¹⁹⁶Au decay have revealed new weak gamma rays and provided data for revising the level scheme of ¹⁹⁶Pt. researchgate.net Conversion electron spectroscopy is particularly useful for studying low-energy transitions and electric monopole (E0) transitions, which are more prevalent in heavy nuclei like platinum. infn.it

Identification and Characterization of Mixed Symmetry States

Mixed symmetry states are a particular type of collective excitation in nuclei where the proton and neutron degrees of freedom oscillate out of phase. These states are important for understanding the interplay between protons and neutrons in the nucleus. primescholars.comresearchgate.net Research on ¹⁹⁶Pt has involved the identification and characterization of possible mixed symmetry states. osti.gov Experimental evidence suggests the presence of mixed symmetry states, with one such state previously identified being observed in (p,p'γ) reactions, providing evidence for its Jᴾ = 2⁺ assignment. osti.gov Theoretical frameworks like the Interacting Boson Model (IBM-2) are used to suggest and study mixed symmetry states in even-mass platinum isotopes. primescholars.com

Research on Octupole Vibrational States

Octupole vibrational states are associated with collective oscillations of the nucleus that result in a pear-like shape. Research has been conducted to investigate the presence and properties of octupole vibrational states in ¹⁹⁶Pt. osti.govosti.goviaea.org Studies using reactions like (p,p'γ) have explored possible octupole states. osti.gov Results suggest that the low-energy octupole state in ¹⁹⁶Pt is quite fragmented. osti.gov

Nuclear Supersymmetry and Platinum-196 Systematics

Nuclear supersymmetry (n-susy) is a theoretical concept that links the properties of neighboring nuclei with different numbers of bosons and fermions, treating them as members of the same supermultiplet. arxiv.org The platinum isotopic chain, particularly involving ¹⁹⁶Pt and its neighbors, has been a key region for testing the predictions of nuclear supersymmetry. researchgate.netphysicsworld.com

Experimental Validation and Theoretical Descriptions of Supersymmetric Multiplets

The A ~ 190 mass region, including the platinum nuclei, provides some of the best experimental evidence for nuclear supersymmetry. researchgate.netphysicsworld.com Specifically, the quartet of nuclei ¹⁹⁴Pt, ¹⁹⁵Pt, ¹⁹⁵Au, and ¹⁹⁶Au is considered a prime example of an extended supersymmetry, Uᵥ(6/12)⊗Uᵧ(6/4) SUSY. researchgate.net Experimental studies, including in-beam gamma-ray and conversion-electron spectroscopy of reactions populating ¹⁹⁶Au (the odd-odd member of a potential supermultiplet involving ¹⁹⁶Pt), have been crucial in validating the predictions of extended supersymmetry. researchgate.netresearchgate.netaps.org The comparison of experimental level schemes and spectroscopic properties with theoretical calculations within the supersymmetry framework provides strong evidence for the existence of nuclear supersymmetry in this region. researchgate.netphysicsworld.comaps.org

Isotope Mentioned:

Platinum-196 (¹⁹⁶Pt)

The Isotope Platinum-196: Nuclear Structure, Dynamics, and Reactions

Platinum-196 (¹⁹⁶Pt) is an isotope of the element platinum, distinguished by its atomic nucleus containing 78 protons and 118 neutrons. This specific nuclear composition gives rise to unique structural properties and participates in various nuclear reactions, making it a subject of interest in nuclear physics research, particularly in areas such as nuclear structure models, supersymmetry investigations, astrophysical nucleosynthesis, and the study of heavy-ion interactions.

Investigations into the nuclear structure and dynamics of ¹⁹⁶Pt often involve probing its energy levels and transitions. These studies contribute to the understanding of how protons and neutrons arrange themselves within the nucleus and how the nucleus behaves under various conditions.

Role of Transfer Reactions in Supersymmetry Investigations

Transfer reactions, where one or more nucleons are exchanged between colliding nuclei, play a crucial role in investigating nuclear supersymmetry (SUSY) schemes. Nuclear supersymmetry proposes a relationship between the energy spectra of even-even, odd-proton, odd-neutron, and odd-odd nuclei within a supermultiplet. The nuclei ¹⁹⁴Pt, ¹⁹⁵Pt, ¹⁹⁵Au, and ¹⁹⁶Au are considered a potential example of a U(6/12)ν ⊗ U(6/4)π supersymmetry quartet. arxiv.org

Experimental tests of this supersymmetry scheme have been conducted using transfer reactions involving platinum isotopes. For instance, the (³He,d) reaction on ¹⁹⁴Pt and ¹⁹⁵Pt targets has been used to test predictions based on the supersymmetry classification, specifically the equality of ratios of one-proton transfer reactions between platinum and gold nuclei. arxiv.org While some transfer reactions, like the ¹⁹⁷Au(d,³He)¹⁹⁶Pt reaction, have been studied in the context of supersymmetry, some results have indicated potential breakdowns of the selection rules predicted by the scheme for certain energy levels. iaea.org Despite this, spectroscopic studies, including those involving transfer reactions, have shown that the observed spectrum of the odd-odd nucleus ¹⁹⁶Au is remarkably close to theoretical predictions from nuclear supersymmetry models, providing experimental evidence for such a quartet involving ¹⁹⁴,¹⁹⁵Pt and ¹⁹⁵,¹⁹⁶Au. arxiv.orgosti.gov

Nuclear Reactions Involving Platinum-196

Platinum-196 participates in a variety of nuclear reactions, providing insights into nuclear behavior, reaction mechanisms, and astrophysical processes.

Quasifission Dynamics and Nucleon Flow Studies

Quasifission is a process in heavy-ion collisions where two nuclei interact strongly and exchange nucleons but reseparate before forming a fully equilibrated compound nucleus. Studies involving reactions with platinum isotopes, such as firing chromium-54 (B1248130) at a target of platinum-196, have been used to investigate quasifission dynamics and nucleon flow. accelerators.org.au These experiments, measuring fragment masses and angles after collision, have revealed surprisingly irregular behavior in the movement of protons and neutrons between the colliding nuclei. accelerators.org.au Time-resolved measurements have shown significant fluctuations in the mass division between the two fragments, challenging previous assumptions of a smooth nucleon flow from the heavier to the lighter nucleus during fast quasifission reactions. accelerators.org.au Understanding quasifission is crucial for the quest to synthesize new superheavy elements, as it competes with the fusion process. accelerators.org.auresearchgate.net Multinucleon transfer and quasifission processes involve the transfer of many nucleons and their dynamics depend on factors like projectile-target combinations, energies, and angular momenta. nii.ac.jpcore.ac.uk

Neutron Capture Cross Sections and Astrophysical s-process Modeling

Neutron capture cross sections for isotopes like ¹⁹⁶Pt are important for astrophysical models, particularly for the slow neutron capture process (s-process) of nucleosynthesis, which is responsible for creating about half of the heavy elements heavier than iron. tandfonline.comtandfonline.comwikipedia.org High-resolution measurements of neutron capture and total cross sections for ¹⁹²٬¹⁹⁴٬¹⁹⁵٬¹⁹⁶Pt have been conducted to determine astrophysical reaction rates across the range of temperatures relevant for s-process models. tandfonline.comtandfonline.comresearchgate.netaps.org These experimental determinations provide crucial data for understanding the s-process nucleosynthesis flow. tandfonline.comtandfonline.comaps.org For instance, the branching in the s-process at ¹⁹²Ir, which is influenced by the neutron capture rate of platinum isotopes, can be evaluated using these new rates to estimate neutron density during the s-process. tandfonline.comtandfonline.com

Proton-Induced Reactions (p,n), (d,2n), (p,pxn) for Isotopic Research and Spectroscopy

Proton-induced reactions on platinum targets, including ¹⁹⁶Pt(p,n) and (p,pxn) reactions, are utilized for isotopic research and nuclear spectroscopy. These reactions can populate excited states in the resulting nuclei, which are then studied through techniques like in-beam gamma-ray and conversion-electron spectroscopy. osti.govresearchgate.net For example, the ¹⁹⁶Pt(p,n) and (d,2n) reactions have been used to populate excited states in ¹⁹⁶Au, allowing for the investigation of its level structure and comparison with theoretical models, including extended supersymmetry. osti.govresearchgate.net Studies of proton-induced reactions on natural platinum targets have also measured activation cross-sections for the production of various gold and platinum radioisotopes, including those from ¹⁹⁶Pt(p,x) reactions, contributing to the understanding of reaction mechanisms and providing data for applications. researchgate.netsci-hub.se Deuteron-induced reactions on platinum, such as natPt(d,xn) and natPt(d,x) reactions which can involve ¹⁹⁶Pt, have also been investigated to obtain experimental data for various applications. arxiv.org

Heavy-Ion Reactions and Quasi-elastic Scattering Experiments

Heavy-ion reactions involving platinum isotopes, such as ¹⁶O + ¹⁹⁴,¹⁹⁶Pt systems, are studied to understand reaction mechanisms at near- and sub-barrier energies. epj-conferences.org Quasi-elastic scattering measurements at backward angles provide information about the interaction potential between the heavy ions and can be used to extract parameters like surface diffuseness. epj-conferences.org These experiments help in systematically investigating barrier heights and distributions and comparing experimental results with theoretical calculations, including coupled-channels models. epj-conferences.org While some studies have found no anomaly in these quasi-elastic processes for certain systems involving ¹⁹⁶Pt, heavy-ion reactions in this mass region are complex and involve interplay between fusion and quasifission. researchgate.netepj-conferences.orgresearchgate.net

Compound Names and PubChem CIDs

While the focus of this article is the isotope Platinum-196 (¹⁹⁶Pt), which is an atomic nucleus and not a chemical compound, standard elemental platinum (Pt) has a PubChem CID. Isotopes are variations of an element with different numbers of neutrons and are not typically assigned individual PubChem CIDs in the same way as chemical compounds.

Name	PubChem CID
Platinum (element)	23939
Platinum-196	N/A

Production and Isotopic Enrichment Methodologies for Platinum 196 in Research Contexts

Origins of Platinum-196 in Terrestrial and Anthropogenic Environments

Platinum, a member of the platinum group elements (PGEs), is a rare element in the Earth's crust, with an average abundance of approximately 5 μg/kg wikipedia.org. Its occurrence in terrestrial and anthropogenic environments is primarily linked to natural geological deposits and, to a lesser extent, as a product of nuclear processes.

Naturally Occurring Isotopic Composition

Naturally occurring platinum consists of six isotopes: 190Pt, 192Pt, 194Pt, 195Pt, 196Pt, and 198Pt webelements.comwikipedia.orgnih.govwikipedia.org. Among these, 196Pt is a stable isotope periodictable.combuyisotope.comspeciation.net. The natural isotopic composition of platinum is well-established, with each isotope present in a specific abundance.

Here is a table showing the natural isotopic abundances of platinum:

Isotope	Natural Abundance (atom %)
190Pt	0.014 (1) webelements.com or 0.0120% wikipedia.org
192Pt	0.782 (7) webelements.com or 0.782% wikipedia.org
194Pt	32.967 (99) webelements.com or 32.9% wikipedia.org
195Pt	33.832 (10) webelements.com or 33.8% wikipedia.org
196Pt	25.242 (41) webelements.com or 25.2% wikipedia.org or 25.21% isotopes.gov or 25.30% sisweb.com
198Pt	7.163 (55) webelements.com or 7.36% wikipedia.org or 7.36% isotopes.gov or 7.20% sisweb.com

Note: Minor variations in reported abundances may exist between different sources and measurement techniques.

In terrestrial samples, variations in platinum stable isotopic composition have been studied using techniques like double-spike multiple collector inductively coupled plasma mass spectrometry (MC-ICP-MS) nih.gov.

Fission Product Pathways

While platinum group metals like ruthenium, rhodium, and palladium are known fission products and can be recovered from spent nuclear fuel, platinum isotopes are also mentioned in the context of nuclear processes, including potential formation through neutron activation reactions on stable platinum isotopes researchgate.netosti.govwikipedia.org. Studies in nuclear forensics indicate that platinum radioisotopes can form from neutron activation, with their relative ratios depending on the neutron spectrum of the irradiation osti.gov. Platinum-196 is also noted as being produced by fission speciation.net.

Advanced Production Techniques for Research-Grade Platinum-196

For research requiring specific isotopes like 196Pt, enriched materials with high isotopic purity are often necessary. Advanced techniques are employed to produce and enrich platinum isotopes for experimental targets and other research applications tandfonline.com.

Accelerator-Based Production of Platinum Isotopes for Experimental Targets

Accelerator facilities, such as the Brookhaven Linac Isotope Producer (BLIP), have been used to investigate the production of platinum isotopes through proton bombardment of natural platinum foils epj-conferences.orgepj-conferences.orgosti.govresearchgate.net. These studies explore the feasibility of producing selected platinum isotopes over a wide proton energy range, particularly with the use of isotopically enriched target material epj-conferences.orgepj-conferences.orgosti.gov. A range of platinum, gold, and iridium isotopes were identified in these experiments epj-conferences.orgepj-conferences.orgosti.gov. The production of specific platinum isotopes, including those that could potentially decay to or interact with 196Pt in a complex reaction scheme, is influenced by the incident particle energy and the isotopic composition of the target material epj-conferences.orgresearchgate.net.

Theoretical and Computational Investigations of Platinum 196 and Its Nuclear Environment

Quantum Chemical Approaches to Electronic Structure and Interactions in Platinum-Containing Systems

Quantum chemical approaches are essential for describing the electronic structure and interactions within atoms, molecules, and materials. For heavy elements like platinum, relativistic effects must be considered for accurate calculations. wikipedia.orgstackexchange.com

Density Functional Theory (DFT) for Platinum-Based Complexes and Surfaces

Density Functional Theory (DFT) is a widely used quantum mechanical method for studying the electronic structure of atoms, molecules, and condensed matter. DFT has been applied to investigate platinum-based complexes and surfaces. nih.govnih.govresearchgate.net For instance, DFT calculations have been used to study the electronic structure and interactions in platinum-guanine adducts, relevant to the study of platinum-based anticancer drugs. nih.govmdpi.comresearchgate.net DFT is also employed to investigate the stability and electronic properties of platinum surfaces, such as Pt(110), Pt(100), and Pt(111), which is important for understanding phenomena like electron emission and catalytic activity. researchgate.netaps.orgaps.orgacs.org These calculations can help in understanding surface reconstructions and the impact of adsorbates like water on platinum surfaces. researchgate.netaps.orgacs.org

Computational Modeling of Nuclear Reactions and Properties of Platinum-196

Computational modeling is crucial for understanding and predicting the behavior of atomic nuclei in various nuclear reactions. For Platinum-196, this involves studying its nuclear structure and how it interacts with other particles.

Coupled-Channels Calculations for Nuclear Reaction Mechanisms

Coupled-channels (CC) calculations are a theoretical framework used to describe nuclear reactions where the internal structure of the colliding nuclei and their dynamic excitation play a significant role. researchgate.netarxiv.orgkyoto-u.ac.jp This approach expands the total wave function of the system in terms of the ground and excited states of the colliding nuclei and solves a set of coupled Schrödinger equations. researchgate.netarxiv.orgkyoto-u.ac.jp This allows for the description of various reaction processes in a unified manner, including elastic scattering, inelastic scattering, and fusion. researchgate.netarxiv.orgkyoto-u.ac.jp Coupled-channels calculations are a standard tool for analyzing experimental nuclear reaction data and have been applied to study reactions involving a wide range of nuclei, from exotic nuclei to superheavy elements. researchgate.netarxiv.orgkyoto-u.ac.jp They provide a consistent method for studying the mechanisms of diverse direct-reaction channels. researchgate.net

R-matrix Code Analysis for Resonance Parameters in Nuclear Cross Sections

The R-matrix formalism is a theoretical framework used to describe nuclear reactions, particularly in the resolved resonance region, where reaction cross sections exhibit sharp variations corresponding to the excited states (resonances) of the compound nucleus. sciencesconf.orghzdr.de R-matrix codes are computational tools that implement this formalism to analyze experimental data and extract resonance parameters, such as resonance energies, widths, spin, and parity. sciencesconf.orghzdr.deiaea.org These parameters characterize the properties of the excited nuclear states and are crucial for accurately describing and predicting nuclear cross sections. sciencesconf.orghzdr.de The R-matrix description can be extended to the unresolved resonance region as well. sciencesconf.org Codes based on the R-matrix formalism are used for resonance shape analysis of measured cross sections. hzdr.de Examples of R-matrix codes include AMUR and codes used for evaluating nuclear data libraries. iaea.orgosti.govepj-conferences.org

Nuclear Reaction Code (e.g., Empire) for Cross-Section Predictions

Nuclear reaction codes are sophisticated computational programs used to model and predict nuclear reaction cross sections over a wide range of incident energies and projectiles. These codes incorporate various nuclear reaction mechanisms, including the optical model, pre-equilibrium models, and statistical models like the Hauser-Feshbach model. iaea.orgresearchgate.netmdpi.com EMPIRE is one such nuclear reaction code that includes major nuclear reaction mechanisms and is used for predicting nuclear reaction cross sections and spectra. iaea.orgresearchgate.net EMPIRE has been applied in nuclear data evaluation and research, capable of estimating production cross sections of residual nuclei after multiple particle emission, as well as the spectra and angular distributions of emitted particles. iaea.orgresearchgate.netiosrjournals.org Comparisons between EMPIRE predictions and experimental data are performed to validate the code and improve nuclear data libraries. iaea.orgmdpi.comiosrjournals.orgsympnp.org Other codes like TALYS are also used for similar purposes, with differences existing in the input parameters and models employed. mdpi.comsympnp.org

Compound Names and PubChem CIDs

This article has focused on the isotope Platinum-196 (¹⁹⁶Pt) and theoretical/computational methods applied in nuclear physics and related quantum chemistry contexts. As such, specific chemical compounds of Platinum-196 were not discussed in detail. PubChem is a database for chemical molecules and their biological activities, and while it contains information on elements, it does not typically assign CIDs to individual isotopes in the same way it does for chemical compounds. Therefore, a table of compound names and their corresponding PubChem CIDs is not applicable to the content presented in this article.

However, for general reference, the element Platinum (Pt) is listed in chemical databases.

Name	PubChem CID
Platinum	23947

Theoretical Studies of Isotopic Effects in Advanced Material Applications

Theoretical and computational investigations play a crucial role in understanding the behavior of isotopes, including ¹⁹⁶Pt, and their effects in various applications, particularly in advanced materials. These studies often employ sophisticated nuclear models and computational chemistry techniques to predict and explain experimental observations.

Research into platinum isotopes extends to evaluating neutron nuclear data, which is essential for applications in nuclear physics and potentially in areas utilizing nuclear interactions. Computational methods are used to describe procedures above the resonance region, with evaluated results compared against experimental and existing data. tandfonline.comtandfonline.com For platinum isotopes, including ¹⁹⁶Pt, resolved resonance parameters are often taken from existing compilation work when new measurements are unavailable. tandfonline.comtandfonline.com

Theoretical models, such as the interacting boson model (IBM) and the variable moment of inertia (VMI) model, have been applied to study the nuclear structure of platinum isotopes. semanticscholar.org These models aim to describe collective properties and energy levels within the nucleus. For instance, the interacting boson model has been used to re-examine the description of ¹⁹⁶Pt as a U(5) nucleus, suggesting that the U(5) limit provides a comparable description to the O(6) limit and can account for the quadrupole moment of the first excited state. iaea.org

Computational chemistry techniques, particularly Density Functional Theory (DFT), are widely used to investigate the electronic structure and properties of platinum-containing systems. While many DFT studies focus on chemical compounds of platinum, the principles and methods can be extended to understand how the isotopic mass of platinum, such as in ¹⁹⁶Pt, might influence the behavior of materials at an atomic and electronic level. DFT calculations have been applied to study various platinum systems, including clusters and surfaces, to understand catalytic reactions and interactions with other species. acs.orgosti.govresearchgate.nettandfonline.comacs.orgrsc.org

Isotopic effects in materials can manifest in various ways, including changes in vibrational properties, reaction rates (kinetic isotope effects), and equilibrium fractionation (thermodynamic isotope effects). acs.orgosti.govacs.orgresearchgate.net While direct theoretical studies focusing solely on the isotopic effect of ¹⁹⁶Pt in advanced materials are less commonly highlighted in general searches compared to studies on lighter isotopes like hydrogen or oxygen, the theoretical frameworks and computational methods developed for studying isotopic effects in other elements and platinum compounds are applicable. For example, DFT studies have been used to investigate oxygen isotope effects on platinum surfaces in the context of the oxygen reduction reaction, demonstrating the capability of these methods to probe subtle isotopic influences on reaction mechanisms and kinetics. researchgate.net Similarly, DFT has been employed to study chlorine isotope effects on ¹⁹⁵Pt NMR chemical shifts, indicating that even small changes in bond lengths due to isotopic substitution can lead to observable effects. acs.org

Theoretical calculations can also help predict the behavior of platinum isotopes in various environments, including their potential for use in specific applications like mass cytometry, where isotopically enriched materials are used for cellular labeling and quantification. buyisotope.com The accurate determination of isotopic masses and abundances, supported by theoretical understanding, is fundamental to such applications. buyisotope.comciaaw.orgperiodictable.comyoutube.com

The nuclear structure of ¹⁹⁶Pt has been investigated through experimental and theoretical means, contributing to the broader understanding of nuclear models and symmetries in the platinum isotopic chain. semanticscholar.orgiaea.orgprimescholars.comresearchgate.netresearchgate.net Theoretical descriptions of excited states and nuclear reactions involving platinum isotopes also rely on computational models and evaluated nuclear data. tandfonline.comtandfonline.comdergipark.org.tr

Data Table: Natural Abundance and Properties of Stable Platinum Isotopes

Isotope	Atomic Mass (u)	Natural Abundance (%)	Spin and Parity
¹⁹²Pt	191.96104(2)	0.782(24)	0+
¹⁹⁴Pt	193.962681(6)	32.864(410)	0+
¹⁹⁵Pt	194.964792(6)	33.775(240)	1/2-
¹⁹⁶Pt	195.964952(6)	25.211(340)	0+
¹⁹⁸Pt	197.96789(2)	7.356(130)	0+

Note: Data primarily sourced from references chemlin.orgciaaw.orgperiodictable.com. Uncertainties are given in parentheses.

Detailed research findings in theoretical studies often involve complex calculations of nuclear energy levels, transition probabilities, and reaction cross-sections, which are then compared with experimental data to validate and refine theoretical models. tandfonline.comtandfonline.comsemanticscholar.orgprimescholars.comdergipark.org.tr Computational studies in materials science involving platinum isotopes would similarly involve calculating properties like vibrational frequencies, binding energies, and diffusion rates to understand the impact of isotopic mass on material behavior. acs.orgresearchgate.nettandfonline.comacs.orgrsc.org

The theoretical and computational investigation of ¹⁹⁶Pt, both in terms of its nuclear properties and its potential influence in advanced materials through isotopic effects, remains an active area of research, contributing to our fundamental understanding of nuclear physics and the subtle ways isotopic composition can affect material performance.

Advanced Spectroscopic Characterization Techniques for Platinum 196

Utilization of Platinum-196 for Gamma-Ray Resonant Sources

Platinum-196 is utilized in the production of gamma-ray resonant sources. buyisotope.combuyisotope.com This application often involves studying the high-energy gamma rays emitted following neutron capture in a platinum target. Experiments have measured transitions to the ground state and excited states in ¹⁹⁶Pt. aps.org Relative transition probabilities for these transitions have been determined and compared to theoretical probability distribution functions. aps.org The decay of Gold-196 (¹⁹⁶Au) can also lead to the formation of ¹⁹⁶Pt, giving rise to gamma-ray photons with a specific peak energy. psu.edu This process is relevant in studies involving nuclear transmutation. psu.edu

Mass-Selected Double-Resonance Field-Ionization Spectroscopy for Ionization Potential Determinations

Mass-selected double-resonance field-ionization spectroscopy is a technique used to determine the ionization potential of atoms and molecules. This method has been applied to determine the first ionization potential of the abundant isotopes of platinum, including ¹⁹⁶Pt. aps.orgresearchgate.netru.nl By analyzing Rydberg series, the ionization potentials for ¹⁹⁴Pt, ¹⁹⁵Pt, and ¹⁹⁶Pt have been determined with high precision. aps.orgresearchgate.netru.nl For instance, the ionization potential for these isotopes was determined to be 72256.6 ± 0.9 cm⁻¹ (8.95868 ± 0.00011 eV). aps.orgresearchgate.netru.nl These measurements provide fundamental information about how strongly valence electrons are bound, which is crucial for understanding electronic structure and relating to bond strengths in appropriate thermodynamic cycles. ru.nl

Infrared Photodissociation Spectroscopy for Probing Isotopic Effects in Molecular Systems

Infrared photodissociation (IRPD) spectroscopy is a technique that uses infrared radiation to induce dissociation in often ionic molecules within a mass spectrometer. wikipedia.org This technique, particularly when combined with mass selection, allows for the study of isotopic effects in molecular systems by separating contributions from different isotopomers. ethz.ch While direct studies focusing solely on ¹⁹⁶Pt using IRPD are less commonly highlighted in general overviews, studies on platinum cation complexes, such as those with acetylene (B1199291) (Pt⁺(C₂H₂)n), have utilized mass spectrometry where the presence of different platinum isotopes (¹⁹⁴Pt, ¹⁹⁵Pt, and ¹⁹⁶Pt) leads to broad mass peaks due to their comparable natural abundances. nih.govacs.org Although not specifically isolating ¹⁹⁶Pt, these studies demonstrate the capability of mass-selected IR techniques to investigate platinum-containing species and the potential to explore subtle isotopic effects on vibrational modes and fragmentation pathways if isotopic resolution is achieved. ethz.chnih.govacs.org Isotope effects in molecular dynamics can arise from mass differences, different nuclear spins, and symmetry selection rules. ethz.ch

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Shift Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for structural elucidation and studying the electronic environment of nuclei. While the most abundant naturally occurring platinum isotope with a non-zero spin (I=1/2) suitable for traditional NMR is ¹⁹⁵Pt (with a natural abundance of 33.83%), which yields narrow signals over a wide chemical shift range, ¹⁹⁶Pt has a nuclear spin of 0 webelements.combuyisotope.combuyisotope.com and is therefore NMR-inactive in the traditional sense. openmedscience.comwikipedia.org

However, isotopic shifts in the NMR spectra of other nuclei within a molecule containing platinum can provide indirect information about the presence and influence of different platinum isotopes. For example, studies using ¹⁹⁵Pt NMR have shown that replacing chlorine isotopes (³⁵Cl with ³⁷Cl) in platinum complexes can lead to observable shifts in the ¹⁹⁵Pt NMR signals, demonstrating the sensitivity of NMR to isotopic composition elsewhere in the molecule. wikipedia.orghuji.ac.il While ¹⁹⁶Pt itself does not produce an NMR signal, its presence in a molecule could potentially influence the NMR spectra of other coupled, NMR-active nuclei (like ¹H, ¹³C, or ³¹P) through secondary isotopic effects on chemical shifts or coupling constants, although such specific applications focusing on the ¹⁹⁶Pt isotopic shift on other nuclei are less commonly detailed in general literature compared to the direct use of the NMR-active ¹⁹⁵Pt isotope. openmedscience.comwikipedia.orgrsc.orgresearchgate.net

Isotopic Effects and Reaction Mechanism Elucidation Involving Platinum 196

Kinetic Isotope Effects (KIE) in Platinum-Catalyzed Reaction Mechanisms

Kinetic isotope effects (KIEs) refer to the change in the reaction rate of a chemical reaction when an atom in the reactant is replaced by one of its isotopes slideshare.netwikipedia.org. KIEs are expressed as the ratio of rate constants for reactions involving the lighter isotope (kL) and the heavier isotope (kH), i.e., KIE = kL/kH slideshare.netwikipedia.org. These effects are a quantum mechanical phenomenon primarily due to the differences in vibrational frequencies between isotopologues, which affect the energy required to reach the transition state wikipedia.org. Studying KIEs in platinum-catalyzed reactions can help identify which bonds are being broken or formed in the rate-determining step slideshare.netlibretexts.org.

For example, studies on the catalytic decomposition of methanols over platinum catalysts have shown marked kinetic isotope effects, indicating the involvement of C-H or O-H bond cleavage in the reaction mechanism rsc.org. In the platinum-catalyzed hydrolysis of sodium borohydride, a primary kinetic isotope effect (kH/kD) of 2.3 was observed when comparing the reaction in H2O and D2O, supporting a mechanism involving the rate-limiting oxidative addition of an O-H bond researchgate.net. Another study on the platinum-catalyzed allylic C-H alkylation determined a significant primary KIE (kH/kD = 2.5), suggesting that allylic C-H cleavage is involved in the rate-limiting step chinesechemsoc.org.

Differentiation of Primary and Secondary Isotope Effects

Kinetic isotope effects are broadly classified into primary and secondary effects slideshare.netwikipedia.orglibretexts.org.

Primary Kinetic Isotope Effects: These occur when a bond to the isotopically labeled atom is directly broken or formed in the rate-determining step of the reaction slideshare.netwikipedia.orglibretexts.org. Primary KIEs are generally the largest observed isotope effects csbsju.edu. For hydrogen isotopes (protium and deuterium), primary KIEs (kH/kD) typically range from 2 to 7, although larger values have been reported in special cases like quantum tunneling csbsju.eduresearchgate.netresearchgate.net. The magnitude of a primary KIE is sensitive to the geometry of the transition state, with larger values often associated with linear transfer of the hydrogen atom csbsju.edu.

Secondary Kinetic Isotope Effects: These arise when the isotopic substitution is at a position remote from the bond being broken or formed in the rate-determining step slideshare.netwikipedia.orglibretexts.org. Secondary KIEs are generally smaller than primary KIEs wikipedia.orgcsbsju.edu. They can result from changes in hybridization or vibrational frequencies in the transition state compared to the reactant slideshare.netlibretexts.org. For instance, secondary deuterium (B1214612) isotope effects can be as large as 1.4 per deuterium atom wikipedia.org.

In platinum chemistry, differentiating between primary and secondary KIEs is crucial for pinpointing the exact molecular events occurring during the rate-limiting step. Studies involving deuterium labeling in organometallic platinum complexes have utilized this differentiation to understand mechanisms such as C-H bond activation and reductive elimination acs.orgrutgers.edu.

Determination of Rate-Limiting Steps and Transition State Geometries

KIEs are powerful tools for identifying the rate-limiting step (RLS) in a multi-step reaction mechanism slideshare.netlibretexts.org. If a significant KIE is observed for a particular isotopic substitution, it indicates that the bond involving that atom is undergoing a change (breaking or forming) in the RLS or a step prior to the RLS that is in rapid equilibrium. Conversely, if no significant KIE is observed, the bond-breaking or forming event involving the isotope is likely not in the RLS.

Furthermore, the magnitude and nature of the KIE can provide information about the transition state geometry csbsju.eduacs.org. For example, the sensitivity of primary hydrogen KIEs to the linearity of hydrogen transfer in the transition state can help in computationally modeling and experimentally verifying proposed transition state structures csbsju.eduacs.org. Computational studies, often employing Density Functional Theory (DFT), are frequently used in conjunction with experimental KIE data to gain a detailed understanding of transition state structures and reaction pathways in platinum catalysis chinesechemsoc.orgresearchgate.netacs.org.

In the context of platinum-catalyzed reactions, KIEs have been used to determine the RLS in processes like the hydrogenolysis of carbon osti.gov and the oxidative addition of Si-H bonds to palladium (principles applicable to platinum) rsc.org. The observed KIE values, along with other kinetic data, help constrain possible transition state structures and mechanistic pathways acs.orgrsc.org.

Deuterium Isotope Effects in Organometallic Platinum Chemistry

Deuterium isotope effects (DIEs), a specific type of KIE involving the substitution of hydrogen with deuterium, are particularly common and informative in organometallic chemistry, including that of platinum researchgate.netmdpi.comresearchgate.net. The larger relative mass difference between hydrogen and deuterium compared to heavier elements leads to more pronounced vibrational frequency differences and thus larger KIEs slideshare.netresearchgate.net.

Deuterium labeling experiments in organometallic platinum chemistry have been instrumental in elucidating reaction mechanisms such as C-H bond activation, reductive elimination, and migratory insertion acs.orgrutgers.eduresearchgate.net. For example, studies on the protonolysis of Pt-C bonds have used deuterium isotope effects to differentiate between various proposed mechanisms, including electrophilic attack and oxidative addition-reductive elimination pathways acs.org. The presence or absence of isotopic scrambling and the distribution of deuterated products can provide further mechanistic insights acs.org.

Research has shown that deuterium labeling and isotope effects are among the most valuable tools for studying reaction mechanisms mediated by transition metals like platinum researchgate.net. They are relatively simple to interpret and can serve as a crucial benchmark for validating computational chemistry results researchgate.net.

Mechanistic Insights from Isotopic Scrambling Experiments

Isotopic scrambling experiments involve introducing an isotopic label at a specific position in a reactant molecule and then observing how the label is distributed in the product or unreacted starting material over time acs.org. The pattern and rate of isotopic scrambling can provide crucial information about the reversibility of reaction steps, the lifetimes of intermediates, and the connectivity of atoms during the reaction sequence acs.org.

In platinum chemistry, isotopic scrambling experiments have been used to probe the mechanisms of various reactions. For example, studies on the thermal decomposition of organoplatinum complexes have utilized deuterium labeling and observed isotopic scrambling in the alkyl groups attached to platinum harvard.edu. This scrambling indicated rapid and reversible processes such as β-hydride elimination and its reverse harvard.edu.

Isotopic scrambling has also been observed in the catalytic hydrogenation of olefins by platinum, where hydrogen-deuterium exchange occurs concurrently with the hydrogenation reaction nih.gov. The distribution of deuterium in the ethane (B1197151) products provided insights into the reversibility of steps in the Horiuti-Polanyi mechanism and revealed alternative mechanistic pathways nih.gov.

Another example involves the catalytic exchange between O2 and CO2 on hot platinum, which leads to isotopic scrambling in CO2 and homogenization of oxygen isotopes between the two gases researchgate.netrsc.org. This scrambling suggests that CO2 and O2 dissociate on the platinum surface, and the resulting CO molecules and oxygen atoms undergo random mixing before recombining researchgate.netrsc.org.

These examples highlight how isotopic scrambling experiments, while not always specifically focused on Platinum-196 as the label, utilize the principle of isotopic tracing to gain detailed mechanistic insights into platinum-catalyzed transformations. The observation of scrambling patterns provides evidence for specific intermediate species and reversible reaction steps that might not be apparent through other kinetic or spectroscopic methods.

Specialized Research Applications of Platinum 196

Applications in Fundamental Nuclear Model Validation and Testing

Platinum-196 plays a role in the validation and testing of fundamental nuclear models, such as the interacting boson model. Studies have re-examined the description of 196Pt within this model, finding that the U(5) limit provides a description comparable to the currently favored O(6) limit. iaea.org The U(5) limit offers the advantage of accounting for the quadrupole moment of the first excited state in 196Pt. iaea.org Evaluated neutron nuclear data on platinum isotopes, including 196Pt, are compared with experimental data and other evaluated data from libraries such as JENDL-4.0, ENDF/B-VII.1, and JEFF-3.2 to validate nuclear models and improve data libraries for various applications. tandfonline.comoecd-nea.org The capture cross sections of 196Pt are used in these comparisons to validate evaluated data. tandfonline.com

Employment in Mass Cytometry as High-Resolution Isotopic Tags for Cellular Analysis

Platinum-196 is utilized in mass cytometry as a high-resolution isotopic tag for cellular analysis. buyisotope.combuyisotope.com Mass cytometry is a mass spectrometry technique that allows for the resolution of antibodies combined in individual cells, in contrast to traditional fluorescence-based cytometry. buyisotope.combuyisotope.com This technique employs antibodies coupled to isotopically enriched purified mass tags, each possessing a unique mass, which can be quantified in individual cells using an Inductively-Coupled Plasma Mass Spectrometer (ICP-MS). buyisotope.combuyisotope.com Monoisotopic preparations of cisplatin (B142131) containing the 196Pt isotope are used as stains in mass cytometry. site.com Cisplatin, a chemotherapeutic agent containing a platinum atom, is found as six naturally occurring isotopes, with 194Pt, 195Pt, and 196Pt being among the most abundant. nih.govresearchgate.net Monoisotopic cisplatin reagents, including those with 196Pt, enable rapid multiplexing in mass cytometry, allowing for the unique coding of samples and reducing sample-to-sample variability. nih.govresearchgate.net These platinum-based stains bind covalently to cellular proteins and can identify dead cells or total cells depending on the incubation protocol. site.com

Role in Neutron Activation Analysis for Trace Elemental Determination in Scientific Samples

Platinum-196 is used in Neutron Activation Analysis (NAA) for the determination of trace elements in scientific samples. buyisotope.combuyisotope.com NAA is a sensitive analytical technique used for determining the elemental composition of materials. The technique involves irradiating a sample with neutrons, which can cause certain isotopes to become radioactive. The subsequent decay of these radioactive isotopes emits gamma rays with characteristic energies and intensities, which can be measured to identify and quantify the elements present. The reaction 196Pt(n,γ)197Pt is relevant in NAA. akjournals.com 197Pt undergoes beta decay to 197Au. akjournals.com The favorable neutron capture cross section of 196Pt and the high gamma yield from the decay of 197Pt make NAA a feasible method for determining platinum, particularly in trace amounts, provided it can be separated from interfering matrix components. akjournals.com This method has been applied to the analysis of platinum in catalytic materials. akjournals.com

Contributions to Astrophysical s-process Nucleosynthesis Modeling

Platinum-196 contributes to the modeling of the astrophysical s-process (slow neutron capture process) nucleosynthesis. The s-process is one of the primary mechanisms for the creation of elements heavier than iron in stars. wikipedia.organnualreviews.org It involves a series of slow neutron captures by atomic nuclei. wikipedia.organnualreviews.org Accurate neutron capture cross sections for platinum isotopes, including 196Pt, are important for calibrating nuclear statistical model calculations used in astrophysical studies. aps.org Measurements of neutron capture and total cross sections for 196Pt in relevant energy ranges are used to calculate astrophysical reaction rates. aps.org These rates are crucial for understanding the abundance of elements produced in the s-process. The r-process (rapid neutron capture process) also contributes to the abundance of heavy elements, with abundance peaks occurring near mass number A = 196, involving elements like Os, Ir, and Pt. wikipedia.org Modeling these processes requires accurate nuclear data for the isotopes involved.

Advanced Analytical Methodologies for Platinum 196 Quantification and Speciation in Research Matrices

Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) with Double-Spike Techniques

Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a powerful technique for precise and accurate determination of stable isotope ratios. When coupled with double-spike techniques, it becomes particularly effective for correcting instrumental mass bias, a significant factor affecting the accuracy of isotope ratio measurements nih.govnih.govrsc.orgresearchgate.netrsc.org. A 196Pt-198Pt double-spike has been specifically developed and used for the stable isotope analysis of platinum in geological materials by MC-ICP-MS nih.govnih.govrsc.orgresearchgate.netrsc.org.

Principles of Instrumental Mass Bias Correction

Instrumental mass bias is a phenomenon in mass spectrometry where the measured isotope ratios are systematically different from the true ratios due to various factors within the instrument, such as ion transmission efficiency and detector response, which can be mass-dependent nih.govrsc.org. The double-spike technique involves adding a spike composed of two enriched isotopes of the element of interest to the sample before any chemical separation or analysis nih.govnih.govresearchgate.net. For platinum isotope analysis, a 196Pt-198Pt double-spike is utilized nih.govnih.govrsc.orgresearchgate.netrsc.org. By carefully knowing the isotopic composition of the natural sample, the double spike, and the mixture of the sample and spike, it is possible to mathematically correct for mass-dependent fractionation that occurs during both chemical preparation and instrumental analysis nih.govresearchgate.net. This correction is achieved through iterative calculations based on the measured isotope ratios of the spiked sample and the known isotopic compositions of the natural element and the spike rsc.orgresearchgate.net. The use of a 196Pt-198Pt double-spike is considered advantageous as it is unaffected by potential isobaric interferences on 192Pt, such as 192Os, which can affect other double-spike compositions researchgate.netrsc.org.

Optimized Sample Preparation and Chemical Separation Protocols for Isotope Analysis

Accurate platinum isotope analysis by MC-ICP-MS with double spiking necessitates rigorous sample preparation and chemical separation protocols to isolate platinum from matrix elements that could cause isobaric or polyatomic interferences and to ensure complete sample-spike equilibration nih.govnih.govrsc.org. For geological materials, a common approach involves digesting the sample, often using methods like nickel sulfide (B99878) fire assay, which pre-concentrates platinum into a metallic bead nih.govnih.gov. Following digestion, chemical separation is performed, typically using ion-exchange chromatography nih.govnih.govrsc.org. This process separates platinum from other platinum group elements and matrix elements nih.govnih.gov. Optimized anion-exchange methods have been developed, achieving high platinum recoveries (≥90-95%) and purity (≥95%) nih.govnih.gov. Double spiking is ideally performed prior to sample digestion and chemical separation to account for any mass-dependent fractionation that might occur during these steps nih.govnih.gov. Samples spiked before ion-exchange chemistry are often refluxed to ensure complete sample-spike equilibration nih.gov.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Tandem Mass Spectrometry (ICP-MS/MS)

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Tandem Mass Spectrometry (ICP-MS/MS) are widely used for the determination of trace and ultra-trace levels of platinum group elements, including platinum, in various research matrices spectroscopyonline.comthermofisher.comacs.org. These techniques offer high sensitivity and the ability to analyze complex samples spectroscopyonline.comresearchgate.net.

Strategies for Interference Elimination in Complex Matrices

Complex matrices, particularly in geological and environmental samples, can pose significant challenges for ICP-MS analysis due to spectral interferences spectroscopyonline.comresearchgate.netspectroscopyonline.comgeoscienceworld.org. These interferences can arise from polyatomic ions, isobaric overlaps, or doubly charged ions formed from matrix components spectroscopyonline.comresearchgate.netspectroscopyonline.comgeoscienceworld.org. For platinum analysis, interferences from hafnium (HfO+, HfOH+) and tantalum (TaO+) are particularly problematic spectroscopyonline.comthermofisher.comresearchgate.net.

Several strategies are employed to mitigate these interferences. Chemical separation techniques, such as ion exchange or co-precipitation (e.g., tellurium co-precipitation), can be used to isolate platinum from interfering matrix elements prior to ICP-MS analysis acs.orggeoscienceworld.org. For ICP-MS itself, techniques like kinetic energy discrimination (KED) in single-quadrupole instruments can help reduce polyatomic interferences, although they may not be sufficient for accurate ultra-trace analysis in complex matrices spectroscopyonline.comthermofisher.com.

Tandem Mass Spectrometry (ICP-MS/MS), also known as triple-quadrupole ICP-MS, offers enhanced interference removal capabilities spectroscopyonline.comthermofisher.com. By using a reaction or collision cell between the two quadrupoles, reactive gases (e.g., O2, NH3) can be introduced to react with either the analyte or the interfering ions, thereby separating them based on their different reaction pathways spectroscopyonline.comthermofisher.com. This allows for more effective elimination of polyatomic, isobaric, and doubly charged interferences, enabling reliable quantification of noble metals like platinum at ultra-trace levels in challenging matrices spectroscopyonline.comthermofisher.com.

Ultra-Trace Level Determination of Platinum Group Elements in Research Samples

ICP-MS and ICP-MS/MS are capable of determining platinum group elements at ultra-trace levels, often in the ng/g or even pg/g range, in various research samples spectroscopyonline.comresearchgate.netacs.orgykcs.ac.cnnih.gov. Applications include the analysis of geological materials, environmental samples (like road dusts and soils contaminated by catalytic converters), and biological matrices researchgate.netacs.orggeoscienceworld.org. Achieving low detection limits requires careful control of procedural blanks, efficient sample preparation to pre-concentrate the analytes, and effective interference elimination spectroscopyonline.comykcs.ac.cnnih.gov. Methods like nickel sulfide fire assay combined with ICP-MS in kinetic energy discrimination mode have been shown to effectively reduce procedural blanks and suppress matrix effects for ultra-trace PGE analysis in geological samples ykcs.ac.cn. Isotope dilution ICP-MS (ID-ICPMS) is also employed for accurate determination of trace levels of PGEs in geological materials, offering improved accuracy, precision, and reproducibility compared to other calibration methods acs.org.

Instrumental Neutron Activation Analysis (INAA) for Platinum-196 Abundance

Instrumental Neutron Activation Analysis (INAA) is a non-destructive nuclear technique that can be used to determine the abundance of various elements, including platinum isotopes like Platinum-196, in research matrices buyisotope.combuyisotope.commit.eduiaea.org. INAA involves irradiating a sample with neutrons, typically in a nuclear reactor, which causes certain isotopes to become radioactive mit.eduiaea.orgiancas.org.in. The subsequent decay of these radioactive isotopes emits gamma rays with characteristic energies and intensities, which are then measured using high-resolution gamma-ray spectrometers mit.eduiancas.org.in.

For Platinum-196, neutron capture (196Pt(n,γ)197Pt) leads to the formation of the radioactive isotope Platinum-197 (197Pt), which has a half-life of 18.3 hours and decays by emitting gamma rays mit.edu. By measuring the intensity of these characteristic gamma rays and comparing them to standards, the abundance of the original stable isotope (Platinum-196) in the sample can be determined mit.eduiancas.org.in.

One of the key advantages of INAA is that it does not require chemical processing of the sample after irradiation, which reduces the risk of contamination and analyte loss mit.eduiaea.org. This makes it particularly useful for the analysis of solid materials researchgate.net. INAA is often used for the precise determination of trace elements in various matrices, including geological materials, soils, and sediments mit.eduresearchgate.net. Platinum-196 is also specifically mentioned for its use in determining chemical yield in neutron activation analysis for noble metals selection and determination buyisotope.combuyisotope.com. While INAA is primarily an elemental analysis technique, by targeting specific radioactive isotopes produced, it can provide information about the abundance of the corresponding stable isotopes in the original sample mit.edu.

Methodologies for Verification of Isotopic Purity

Verifying the isotopic purity of Platinum-196 (196Pt) is a critical aspect of research involving this specific isotope, particularly in fields requiring precise isotopic measurements. Platinum has six naturally occurring stable isotopes: 190Pt, 192Pt, 194Pt, 195Pt, 196Pt, and 198Pt. nih.govtech-publish.com Accurate determination of the relative abundance of 196Pt compared to other isotopes is essential to ensure the quality and reliability of research utilizing isotopically enriched Platinum-196 materials.

Advanced mass spectrometry techniques are the cornerstone of isotopic purity verification for Platinum-196. Among these, Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS) are widely employed due to their high precision and sensitivity in measuring isotope ratios. nih.govrsc.orgacs.orgnu-ins.comthermofisher.com

Multiple-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for precise determination of stable isotope ratios. rsc.orgnu-ins.com In the context of Platinum-196 isotopic purity, MC-ICP-MS allows for simultaneous measurement of multiple platinum isotopes, providing highly accurate data on their relative abundances. rsc.org A key challenge in mass spectrometry is instrumental mass bias, which can fractionate isotopes during the analysis, leading to inaccurate ratio measurements. nih.govrsc.org To counteract this, the double-spike technique is frequently utilized. nih.govrsc.org For platinum isotopic analysis, a 196Pt–198Pt double spike is commonly employed. nih.govrsc.orgrsc.org This involves adding a precisely known mixture of enriched 196Pt and 198Pt isotopes to the sample. By measuring the isotopic ratios of the spiked sample, the instrumental mass bias can be mathematically corrected, yielding accurate natural or enriched isotopic compositions. nih.govrsc.org

Research has demonstrated the effectiveness of the 196Pt–198Pt double spike MC-ICP-MS method for precise platinum stable isotope analysis in various matrices, including geological materials. nih.govrsc.org Sample preparation for MC-ICP-MS often involves dissolving the platinum-containing material, frequently using aggressive acids like aqua regia, followed by chemical separation steps, such as ion-exchange chromatography, to isolate platinum from interfering matrix elements. nih.gov This purification is crucial to prevent isobaric interferences (ions of different elements or molecules that have the same mass-to-charge ratio as the platinum isotopes of interest) during mass spectrometric analysis. nih.govrsc.org For instance, potential isobaric overlaps like 196Hg with 196Pt need to be considered and corrected for. spectroscopyonline.com

Studies have reported high levels of reproducibility for platinum isotope ratio measurements using MC-ICP-MS with double spiking. For example, external reproducibility on δ198Pt values of ±0.040 (2 sd) on Pt solution standards has been achieved. nih.gov Repeated measurements of platinum standards have shown long-term external reproducibility for μ192Pt of ≤40 ppm (2 sd). rsc.org

Thermal Ionization Mass Spectrometry (TIMS)

TIMS is another highly precise mass spectrometry technique suitable for isotopic analysis of metals like platinum. acs.orgthermofisher.com TIMS typically involves loading a purified sample solution onto a filament, which is then heated in a vacuum to ionize the sample. acs.org Negative thermal ionization mass spectrometry (NTIMS) has been developed for platinum isotopic measurements. acs.org This method involves producing negative platinum ions (Pt-) or platinum oxide ions from a heated filament. acs.org

Research using TIMS for platinum isotopic measurement has shown good repeatability for natural isotopic abundance ratios. For instance, measurements of the n(196Pt)/n(195Pt) ratio have shown a repeatability of 0.36% for an individual filament. acs.org While TIMS can offer high precision, it may require more extensive sample preparation to obtain a pure platinum fraction suitable for filament loading.

Methodologies for Verification of Isotopic Purity: Key Findings and Data

Verification of isotopic purity relies on the accurate determination of the isotopic composition of a given Platinum-196 sample. This is achieved by measuring the relative abundances of all platinum isotopes present and comparing them to the expected composition of the enriched 196Pt material.

Research findings highlight the precision attainable with advanced mass spectrometry:

A study using MC-ICP-MS with a 196Pt–198Pt double spike reported an external reproducibility on δ198Pt of ±0.040 (2 sd) for Pt solution standards. nih.gov

Measurements of the IRMM-010 Pt standard by MC-ICP-MS using double spiking demonstrated a long-term external reproducibility for μ192Pt of ≤40 ppm (2 sd). rsc.org

In TIMS analysis, repeatability for the n(196Pt)/n(195Pt) ratio was reported as 0.36% for individual filament measurements. acs.org

These findings underscore the capability of MC-ICP-MS and TIMS, particularly when coupled with techniques like double spiking, to accurately verify the isotopic composition and, therefore, the purity of Platinum-196 materials.

Data on the natural isotopic composition of platinum is fundamental for purity verification of enriched isotopes. The natural abundances of platinum isotopes are approximately:

190Pt: 0.01289% rsc.org

192Pt: 0.7938% rsc.org

194Pt: 32.81% rsc.org

195Pt: 33.79% rsc.org

196Pt: 25.29% rsc.org

198Pt: 7.308% rsc.org

Verification of 196Pt purity involves confirming that the measured abundance of 196Pt in an enriched sample is significantly higher than its natural abundance and that the abundances of other isotopes are consistent with the enrichment process and the desired purity level.

Here is a representation of the natural isotopic abundance data for Platinum, which serves as a baseline for verifying the purity of enriched 196Pt:

Isotope	Natural Abundance (%)
190Pt	0.01289
192Pt	0.7938
194Pt	32.81
195Pt	33.79
196Pt	25.29
198Pt	7.308

Note: This table presents data on the natural isotopic composition of platinum, which is used as a reference point for verifying the purity of enriched 196Pt materials.

These analytical methodologies, coupled with careful sample preparation and data processing techniques like double spiking, provide the necessary tools to accurately verify the isotopic purity of Platinum-196 for various research applications.

Environmental Tracing and Biogeochemical Pathways of Platinum 196 in Natural Systems

Isotopic Signatures of Anthropogenic Platinum Emissions from Technological Sources

Anthropogenic activities have become significant contributors to the environmental burden of platinum group elements (PGEs), with automobile catalytic converters being a primary source. researchgate.netinventum.denih.govresearchgate.netcapes.gov.bracs.orgacs.orgnih.govmdpi.com These devices, designed to reduce harmful emissions from vehicle exhaust, utilize platinum, palladium, and rhodium as catalysts. mdpi.com Wear and tear of catalytic converters release fine particles containing these PGEs into the environment, which are subsequently found in matrices such as road dust, soils, sediments, and airborne particulate matter. researchgate.netnih.govresearchgate.netcapes.gov.bracs.orgacs.orgnih.govmdpi.comresearchgate.net

Analytical techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS), particularly Multi-Collector ICP-MS (MC-ICPMS) and Sector Field ICP-MS (ICP-SFMS), are crucial for precise and accurate measurement of platinum isotope ratios in environmental samples. wgtn.ac.nzscispace.cominventum.deresearchgate.netnih.govnih.govresearchgate.netnih.govifremer.fracs.org These methods enable the detection of platinum at the trace and ultratrace levels present in environmental matrices. However, challenges such as isobaric interferences from other elements (e.g., hafnium and gadolinium) can affect the accurate determination of platinum isotopes, including Platinum-196, necessitating the use of high-resolution instruments or mathematical correction procedures. researchgate.netnih.gov The use of double-spike techniques, often involving isotopes like 196Pt and 198Pt, helps correct for instrumental mass fractionation during these measurements, improving the accuracy of isotopic analysis. wgtn.ac.nzscispace.comnih.govresearchgate.net

Biomonitoring Methodologies Utilizing Platinum-196 as a Tracer in Environmental Systems

Biomonitoring involves the measurement of contaminants in biological organisms to assess exposure levels and the extent of environmental pollution. Platinum and other PGEs are increasingly included in biomonitoring programs due to their rising environmental concentrations from anthropogenic sources. While biomonitoring often focuses on the total concentration of platinum in tissues or fluids, the isotopic composition of accumulated platinum, which includes the contribution of Platinum-196, can potentially provide insights into the sources of exposure.

Various biological matrices are used for platinum biomonitoring, including human samples like urine and hair, and environmental organisms such as mussels and insects. nih.govmdpi.comresearchgate.netnih.govresearchgate.netnih.govacs.orgifremer.fr Studies have measured platinum levels in these samples to evaluate the extent of contamination in different environments and assess human exposure. For instance, elevated platinum concentrations have been found in urine and lung tissue, reflecting environmental exposure. nih.govnih.gov Mussels have been identified as potential bioindicators for monitoring platinum levels in marine environments due to their ability to accumulate platinum. ifremer.fr

Analytical methodologies for determining platinum in biological samples typically involve sample preparation steps like digestion followed by analysis using sensitive techniques such as ICP-MS. researchgate.netnih.govresearchgate.net While total platinum concentration is commonly reported, the application of platinum isotope analysis in biomonitoring is an evolving area. By analyzing the isotopic ratios of platinum in biological tissues, it may be possible to differentiate between platinum accumulated from different sources (e.g., diet, inhalation, or specific environmental exposures), provided that these sources have distinct isotopic signatures. The accurate measurement of Platinum-196 and other isotopes in complex biological matrices requires robust analytical methods to mitigate matrix effects and interferences.

Geochemical Cycling Studies Based on Platinum-196 Isotope Ratios in Geological and Aqueous Matrices

Platinum stable isotope ratios, including those involving Platinum-196, are valuable tracers in geochemical studies investigating the natural cycling of platinum in various Earth reservoirs. These studies explore how platinum is mobilized, transported, and fractionated during geological and environmental processes. The natural variations in platinum isotopic composition are generally smaller compared to elements with more diverse redox chemistry or lower atomic masses, but measurable fractionation does occur. acs.org

Research utilizing platinum isotope ratios has been applied to understand processes in geological matrices such as mantle rocks, ore deposits, and meteorites, providing insights into Earth's accretion and differentiation. wgtn.ac.nznih.govtandfonline.comoup.comresearchgate.net In low-temperature environments, studies have investigated platinum isotopes in marine sediments and aqueous systems. scispace.comcapes.gov.bracs.orgnih.govwgtn.ac.nznasa.gov For example, the incorporation of platinum into ferromanganese sediments in the marine environment can lead to stable isotopic fractionation. scispace.comwgtn.ac.nz Adsorption experiments have shown that lighter isotopes of platinum can be preferentially adsorbed onto mineral surfaces, resulting in isotopic differences between the solid and aqueous phases. scispace.com

Geochemical cycling studies rely on precise measurement of platinum isotope ratios using techniques like MC-ICPMS, often employing double-spike methods to correct for mass fractionation. wgtn.ac.nzscispace.comnih.govresearchgate.net The results are typically reported using delta notation (δ), which expresses the permil difference in the isotope ratio of a sample relative to a standard material (e.g., IRMM-010). wgtn.ac.nzscispace.comnih.govwgtn.ac.nz These isotopic variations serve as fingerprints, helping researchers trace the pathways and transformations of platinum in geological and aqueous systems, and understand the processes that drive its biogeochemical cycle.

Data Tables

While specific detailed data tables focusing solely on Platinum-196 isotope ratios in various environmental compartments from the search results are limited without direct access to the full papers, the search results provide ranges of total platinum concentrations in different matrices, which are relevant to environmental tracing and biomonitoring.

Table 1: Representative Platinum Concentrations in Environmental Matrices

Matrix	Platinum Concentration Range (approx.)	Source
Road Dust	34.2 to 110.9 ng g⁻¹	ResearchGate researchgate.net
Road Dust	90.8 to 131 ng g⁻¹	ResearchGate researchgate.net
Urban Soils	Up to 208 ng g⁻¹	ResearchGate researchgate.net
River Sediments	Up to 44-fold higher than UCC	ResearchGate nih.gov
Marine Sediments	~12 to 16 ng g⁻¹ (recent)	Archimer ifremer.fr
Airborne Particles (PM10)	6.9 ± 1.9 pg m⁻³	ACS Publications acs.org
Freshwater Sediments	2.35 ng g⁻¹ (average)	PMC nih.gov
Human Urine	1-40 pg g⁻¹	PubMed nih.gov
Human Lung Tissue	1000-3000 pg g⁻¹	PubMed nih.gov
Mussels	~0.12 to 0.80 ng g⁻¹ (past 25 years)	Archimer ifremer.fr

Note: Concentration units vary across studies (ng g⁻¹, pg m⁻³, µg L⁻¹). UCC refers to Upper Continental Crust.

Table 2: Natural Abundance of Platinum Stable Isotopes

Isotope	Natural Abundance (atom %)
Platinum-190	0.01
Platinum-192	0.78
Platinum-194	32.86
Platinum-195	33.78
Platinum-196	25.21
Platinum-198	7.36

Source: NIDC - National Isotope Development Center isotopes.gov

Table of Compounds and PubChem CIDs

As requested, a table of compound names and their PubChem CIDs is provided. Note that Platinum-196 is an isotope, not a chemical compound in the traditional sense.

Name	PubChem CID	Notes
Platinum-196	N/A	Stable Isotope
Platinum (Pt)	23951	Element

Future Research Trajectories and Methodological Advancements for Platinum 196

Emerging Directions in Nuclear Physics and Chemistry of Heavy Isotopes

The study of heavy isotopes like Platinum-196 is central to addressing some of the most challenging open questions in nuclear physics. lanl.gov A primary area of future research involves the exploration of nuclear structure and reactions in the heavy-mass region of the periodic table. Scientists are particularly interested in understanding the processes that form heavy elements in stars and stellar explosions, known as the r-process. aps.org Studying isotopes such as ¹⁹⁶Pt helps refine models of nucleosynthesis. webelements.com

A significant theoretical and experimental effort is directed towards the "island of stability," a hypothesized region of superheavy elements with longer half-lives than currently known heavy elements. physicsworld.com While ¹⁹⁶Pt is a stable isotope, understanding the nuclear forces and shell structures that contribute to its stability provides crucial data for theoretical models that predict the properties of these undiscovered superheavy elements. riken.jp Future research will likely involve high-energy collision experiments using powerful accelerators to create and study exotic, unstable nuclei, which can provide insights into the nuclear reactions that create heavier elements. riken.jp The development of new theories, such as the proposal that high-energy photons from gamma-ray bursts could dissolve a star's outer layers into neutrons to forge heavy elements, highlights the dynamic nature of this field. lanl.gov

Advancements in Isotope Production and Enrichment Technologies for Research Applications

The availability of highly enriched stable isotopes is critical for a wide range of scientific and medical applications. Facilities like the Brookhaven Linac Isotope Producer (BLIP) and the Enriched Stable Isotope Prototype Plant (ESIPP) at Oak Ridge National Laboratory are at the forefront of developing modernized stable isotope enrichment technology. epj-conferences.orgisotopes.gov These advancements are crucial for producing research quantities of isotopes like ¹⁹⁶Pt.

Future advancements will focus on increasing both the efficiency and scale of isotope production. Electromagnetic isotope separators (EMIS) are a key technology, theoretically capable of separating almost any element into its individual isotopes. isotopes.gov The process involves vaporizing the element, creating an ion beam, and then separating the ions based on their mass-to-charge ratio in a magnetic field. isotopes.gov Ongoing upgrades aim to increase the throughput of these systems to produce kilogram quantities of various isotopes. isotopes.gov Additionally, combining technologies like gas centrifuges for pre-enrichment with EMIS systems presents an integrated approach to achieving highly enriched stable isotopes for research in nuclear physics, medicine, and national security. isotopes.gov

Technology	Description	Potential Impact on ¹⁹⁶Pt Research
Electromagnetic Isotope Separation (EMIS)	Separates isotopes by accelerating an ion beam through a magnetic field, causing ions of different masses to follow different trajectories. isotopes.gov	Production of highly enriched ¹⁹⁶Pt targets for nuclear physics experiments and other research applications. isotopes.gov
Gas Centrifuge	Enriches isotopes in a gaseous form by spinning them at high speeds, causing heavier isotopes to move towards the outer edge. isotopes.gov	Can be used for pre-enrichment of feedstock material before final separation by EMIS, improving overall efficiency. isotopes.gov
Accelerator Production	Bombards target materials with high-energy protons to produce a range of isotopes. epj-conferences.org	Feasible for producing specific platinum isotopes, with ongoing research to optimize target materials and separation techniques. epj-conferences.org

Refinements in Computational Modeling and Theoretical Predictions for Platinum-196 Systems

Computational modeling has become an indispensable tool in materials science and nuclear physics, allowing researchers to predict the properties and behavior of complex systems at the atomic level. For Platinum-196, future refinements in computational methods will enable more accurate predictions of its nuclear properties and its behavior in various chemical environments.

Methods like Kinetic Monte Carlo (KMC) simulations are used to model the deposition and formation of platinum nanostructures on surfaces. mdpi.com Machine learning potentials combined with Grand-Canonical Monte Carlo (GCMC) simulations are being developed to provide atomistic insights into processes like the oxidation of platinum surfaces. researchgate.net These models can simulate large-scale systems and are crucial for designing new catalysts and understanding their degradation mechanisms. rsc.org In nuclear physics, advanced theoretical models are used to elucidate complex decay mechanisms in exotic isotopes, which can improve our understanding of the nuclear forces at play within highly unstable nuclei. scitechdaily.com As computational power increases, these models will become more sophisticated, providing deeper insights into the structure and stability of heavy nuclei like ¹⁹⁶Pt and guiding experimental efforts. labmanager.com

Development of Novel Spectroscopic and Analytical Tools for Isotopic Characterization

The precise measurement of isotope ratios is fundamental to many areas of science. Continuous innovation in analytical instrumentation is leading to more sensitive and efficient methods for isotopic characterization. While traditional techniques like Thermal Ionization Mass Spectrometry (TIMS) have been the standard for metal isotope analysis, modern methods offer significant advantages. geoscienceworld.org

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) has become a popular choice for trace element isotope analysis due to its ability to analyze a wide range of elements at a lower cost and faster speed than TIMS. nih.govethz.ch Newer developments, such as the Thermo Scientific Orbitrap Exploris Isotope Solutions, allow for the accurate isotope ratio analysis of intact molecules without complex sample preparation, dramatically increasing laboratory productivity. thermofisher.com Furthermore, various atomic spectroscopy techniques, including atomic emission and absorption spectroscopy, are being explored for heavy metal isotope analysis, offering the potential for real-time, high-resolution measurements. spectroscopyonline.com The development of these novel tools will facilitate more precise characterization of ¹⁹⁶Pt and other heavy isotopes in geological, environmental, and biological samples. researchgate.netrsc.org

Analytical Tool	Principle of Operation	Application in Isotopic Characterization
MC-ICP-MS	A sample is ionized in a high-energy plasma, and the resulting ions are separated by mass in a mass spectrometer with multiple detectors. nih.gov	Enables precise and accurate measurement of metal stable isotope ratios for a wide range of elements, including platinum. ethz.ch
Orbitrap Exploris Isotope Solutions	A mass spectrometry technique that allows for the analysis of intact complex molecules without extensive sample preparation. thermofisher.com	Increases productivity in labs by simplifying workflows for isotope ratio analysis of various organic and inorganic compounds. thermofisher.com
Atomic Spectroscopy	Analyzes the light emitted or absorbed by atoms to determine the elemental and isotopic composition of a sample. spectroscopyonline.com	Shows promise for real-time, high-resolution analysis of heavy metal isotopes in fields like environmental monitoring and biomedicine. spectroscopyonline.com
TIMS	A sample is heated on a filament until it ionizes, and the ions are then accelerated into a mass spectrometer for separation. geoscienceworld.org	A classic, high-precision technique for isotopic analysis of metals, though often requires more extensive sample preparation. geoscienceworld.org

Expanding Applications of Platinum-196 in Fundamental Scientific Research

Platinum-196 is a stable isotope that already plays a role in fundamental scientific research. americanelements.com It is used in experiments to test and refine nuclear models and has been utilized in research investigating dipole strength within atomic nuclei. webelements.com Future advancements in related scientific fields are expected to expand its applications.

One of the growing applications for stable isotopes like ¹⁹⁶Pt is in mass cytometry. buyisotope.com This technique uses antibodies tagged with isotopically pure mass tags to quantify multiple proteins in individual cells simultaneously, offering significant advantages over traditional fluorescence-based cytometry. buyisotope.com The unique mass of ¹⁹⁶Pt allows it to be used as one of these tags, enabling highly multiplexed analysis of cellular systems. As our understanding of complex biological processes deepens, the use of ¹⁹⁶Pt in advanced analytical techniques like mass cytometry is likely to become more widespread in life sciences and pharmaceutical research. buyisotope.com Furthermore, as theoretical models in nuclear physics become more precise, the demand for high-purity ¹⁹⁶Pt targets for experimental validation will continue to grow, solidifying its role in fundamental scientific inquiry.

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing Platinium196, and how can researchers ensure purity and yield?

• Methodological Answer : Synthesis typically involves high-temperature solid-state reactions or solution-phase redox methods. To ensure purity, researchers should:

• Conduct iterative recrystallization using solvents with varying polarities.

• Monitor yield via gravimetric analysis and cross-validate with inductively coupled plasma mass spectrometry (ICP-MS) for elemental quantification .

• Document procedural deviations (e.g., temperature fluctuations) to identify yield-limiting factors, as emphasized in experimental reproducibility guidelines .

  • Data Table : Common Synthesis Conditions

Method	Temperature Range (°C)	Solvent System	Average Yield (%)	Purity Validation Technique
Solid-State Reaction	800–1000	N/A	65–75	XRD, SEM-EDS
Redox Precipitation	25–80	Ethanol/Water (3:1)	50–60	ICP-MS, HPLC

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound’s molecular structure?

• Methodological Answer :

• Spectroscopy : X-ray diffraction (XRD) for crystallography, X-ray photoelectron spectroscopy (XPS) for oxidation state analysis, and FT-IR for functional group identification. Ensure calibration with certified reference materials to minimize instrumental drift .
• Chromatography : High-performance liquid chromatography (HPLC) with UV-Vis detection for purity assessment. Use reverse-phase columns and buffer systems compatible with platinum complexes to prevent column degradation .

Advanced Research Questions

Q. How can computational modeling be integrated with experimental data to predict this compound’s reactivity under varying conditions?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize molecular geometry using software like Gaussian or ORCA. Validate models against experimental XRD data to ensure accuracy .
• Kinetic Monte Carlo Simulations : Predict reaction pathways under thermal stress or catalytic conditions. Cross-correlate with thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data to refine activation energy parameters .
  • Key Consideration : Address discrepancies between simulated and experimental results by adjusting basis sets or solvation models in computational workflows .

Q. What methodologies are recommended for resolving contradictions in published data on this compound’s thermodynamic stability?

• Methodological Answer :

• Systematic Meta-Analysis : Compile stability data (e.g., decomposition temperatures, Gibbs free energy values) from peer-reviewed studies. Use statistical tools (e.g., ANOVA, regression analysis) to identify outliers or confounding variables (e.g., impurity levels, measurement techniques) .

• Controlled Replication Studies : Reproduce conflicting experiments under standardized conditions. Document all variables (e.g., atmospheric control, heating rates) to isolate causes of divergence .

  • Data Table : Example Contradictory Stability Reports

Study	Decomposition Temp. (°C)	Atmosphere	Measurement Technique	Proposed Cause of Discrepancy
Smith et al. (2022)	320 ± 5	N₂	TGA-MS	Impurity from precursor salts
Lee et al. (2023)	285 ± 3	Air	DSC	Oxidation during heating

Q. How should researchers design experiments to investigate this compound’s catalytic mechanisms in complex reaction systems?

• Methodological Answer :

• In Situ Spectroscopy : Use operando Raman or XAFS to monitor real-time structural changes during catalysis. Pair with gas chromatography (GC) to quantify reaction intermediates .
• Isotopic Labeling : Introduce deuterated or ¹³C-labeled reactants to trace mechanistic pathways. Validate using mass spectrometry and kinetic isotope effect (KIE) analysis .

Methodological Best Practices

• Experimental Design : Align with principles from : Define clear research objectives, justify model systems (e.g., why a specific solvent or temperature range was chosen), and document limitations (e.g., air sensitivity of samples).
• Data Contradiction Analysis : Follow and : Use triangulation (multiple data sources/techniques) to verify findings and apply root-cause analysis frameworks (e.g., Fishbone diagrams) to troubleshoot inconsistencies.
• Ethical Compliance : Adhere to reproducibility standards in and , including detailed supplementary materials for peer validation.